Cas no 173159-42-7 (8-Chloro-2-methylimidazo[1,2-a]pyridine)

8-Chloro-2-methylimidazo[1,2-a]pyridine is a heterocyclic compound featuring a fused imidazole and pyridine ring system, substituted with chloro and methyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. Its rigid bicyclic framework is advantageous for designing bioactive molecules, particularly in CNS-targeting drugs. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its versatility in cross-coupling reactions and functionalization further underscores its utility in medicinal chemistry and material science applications.
8-Chloro-2-methylimidazo[1,2-a]pyridine structure
173159-42-7 structure
Product Name:8-Chloro-2-methylimidazo[1,2-a]pyridine
CAS No:173159-42-7
MF:C8H7ClN2
MW:166.607580423355
MDL:MFCD09959726
CID:1090120
PubChem ID:55267532
Update Time:2025-05-23

8-Chloro-2-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 8-Chloro-2-methylimidazo[1,2-a]pyridine
    • 8-Chloro-2-methyl-imidazo[1,2-a]pyridine
    • IMidazo[1,2-a]pyridine, 8-chloro-2-Methyl-
    • MFCD09959726
    • DB-100777
    • 173159-42-7
    • YGA15942
    • AM807195
    • CS-0448568
    • AKOS006313516
    • AS-65458
    • SCHEMBL10426160
    • F20085
    • DTXSID90717195
    • MDL: MFCD09959726
    • Inchi: 1S/C8H7ClN2/c1-6-5-11-4-2-3-7(9)8(11)10-6/h2-5H,1H3
    • InChI Key: DLIKCSGMQBOHGQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CN2C=C(C)N=C21

Computed Properties

  • Exact Mass: 166.0297759g/mol
  • Monoisotopic Mass: 166.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.3Ų

8-Chloro-2-methylimidazo[1,2-a]pyridine Pricemore >>

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